Cas no 99073-18-4 (4-nitronaphthalene-1-thiol)

• Product Name: 4-nitronaphthalene-1-thiol
• CAS No: 99073-18-4
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD00465092
• CID: 5606227
• PubChem ID: 20551530
• Update Time: 2025-10-28

4-nitronaphthalene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenethiol, 4-nitro-
• 4-nitronaphthalene-1-thiol

• MDL： MFCD00465092
• Inchi： 1S/C10H7NO2S/c12-11(13)9-5-6-10(14)8-4-2-1-3-7(8)9/h1-6,14H
• InChI Key： VRZWNJSYIFTVKB-UHFFFAOYSA-N
• SMILES： C1(S)=C2C(C=CC=C2)=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Melting Point: 77-79 °C
• Boiling Point: 382.0±25.0 °C(Predicted)
• pka: 4.68±0.30(Predicted)

Additional information on 4-nitronaphthalene-1-thiol

Comprehensive Overview of 4-Nitronaphthalene-1-thiol (CAS No. 99073-18-4): Properties, Applications, and Industry Insights

4-Nitronaphthalene-1-thiol (CAS No. 99073-18-4) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This sulfur-containing derivative of naphthalene is characterized by the presence of a nitro group at the 4-position and a thiol group at the 1-position, making it a versatile intermediate in synthetic chemistry. Its unique molecular structure, combining aromaticity with reactive functional groups, enables its use in diverse fields, including materials science, pharmaceuticals, and agrochemicals.

The growing interest in nitronaphthalene derivatives is driven by their role in developing advanced materials and bioactive molecules. Researchers frequently search for "synthesis of 4-nitronaphthalene-1-thiol" or "applications of nitronaphthalene thiols," reflecting the demand for innovative synthetic routes and functional applications. The compound’s ability to act as a building block for heterocyclic compounds aligns with the current focus on sustainable and efficient chemical processes, a hot topic in green chemistry.

From a structural perspective, 4-Nitronaphthalene-1-thiol exhibits intriguing electronic properties due to the electron-withdrawing nitro group and the electron-donating thiol group. This push-pull effect enhances its reactivity in nucleophilic substitution reactions, a feature exploited in designing dyes, sensors, and organic semiconductors. Industry professionals often inquire about "4-nitronaphthalene-1-thiol solubility" or "stability under ambient conditions," highlighting practical considerations for handling and storage.

In the pharmaceutical sector, derivatives of 4-Nitronaphthalene-1-thiol are explored for their potential bioactivity. While not a drug itself, its scaffold serves as a precursor for compounds with antimicrobial or anti-inflammatory properties. Recent publications have investigated its role in metal-organic frameworks (MOFs), addressing the rising interest in "functionalized naphthalenes for MOFs"—a trending topic in materials science. Such applications underscore the compound’s relevance in cutting-edge research.

Environmental and safety profiles of 4-Nitronaphthalene-1-thiol are also critical discussion points. Analytical methods like HPLC and GC-MS are commonly employed to quantify its presence in mixtures, addressing queries such as "detection methods for nitronaphthalene thiols." Regulatory compliance and biodegradability studies further ensure its responsible use, aligning with global sustainability goals.

In summary, 4-Nitronaphthalene-1-thiol (CAS No. 99073-18-4) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with ongoing research into its properties, make it a compound of enduring scientific and industrial value. By addressing key user queries and integrating contemporary themes like green chemistry and advanced materials, this overview aims to provide a authoritative yet accessible resource for stakeholders across disciplines.